7-methyl-4-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 7-methyl-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-1,4-benzoxazin-3-one
• InChI: InChI=1S/C18H15N3O3/c1-12-7-8-14-15(9-12)23-11-17(22)21(14)10-16-19-18(20-24-16)13-5-3-2-4-6-13/h2-9H,10-11H2,1H3
• InChI Key: AFUGHJHNYOLITG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)CO2)CC3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol
• CAS No.: 1105213-43-1

Description

The compound “7-methyl-4-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one” is a heterocyclic compound. It contains an oxadiazole ring, which is a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms. Oxadiazoles are known for their broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of “this compound” includes a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms. The aromaticity of the ring is reduced to such an extent that it shows conjugated diene character.

Scientific Research Applications

Organic Synthesis and Chemical Transformations

Compounds with 1,2,4-oxadiazole and benzo[b][1,4]oxazin rings have been extensively studied for their utility in organic synthesis. For example, Chau et al. (1997) explored the synthesis of 3,5‐disubstituted 1‐amino‐1,3,5‐triazine‐2,4,6‐triones through the cyclic transformation of 1,3,4‐oxadiazol‐2(3H)‐one derivatives, showcasing the versatility of oxadiazole derivatives in synthesizing complex nitrogen-containing heterocycles (Chau, Malanda, & Milcent, 1997).

Material Science and Liquid Crystals

Research has also focused on the potential use of oxadiazole derivatives in material science, particularly in the development of liquid crystals and organic electronics. Han et al. (2010) synthesized a series of 1,3,4-oxadiazole derivatives that displayed liquid crystalline properties and exhibited photoluminescence, indicating their potential use in display technologies and organic light-emitting diodes (Han, Wang, Zhang, & Zhu, 2010).

Pharmaceutical Research

In the pharmaceutical realm, derivatives of 1,2,4-oxadiazole and benzo[b][1,4]oxazin have been investigated for their biological activities. Dewangan et al. (2016) synthesized new 1,3,4-oxadiazole derivatives linked with quinazolin-4-one moiety and evaluated them for analgesic and anti-inflammatory activities, demonstrating the pharmacological potential of these compounds (Dewangan, Verma, Nakhate, Tripathi, Kashyap, & Dhongade, 2016).

Future Directions

Oxadiazole derivatives, including “7-methyl-4-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one”, have potential for a wide range of applications due to their chemical and biological properties. Future research could focus on exploring these properties further and developing new drugs based on these compounds.

Mechanism of Action

Target of Action

Similar compounds with a 1,2,4-oxadiazol moiety have been identified as potential agonists of type δ/β peroxisome proliferator-activated receptors (pparδ/β) . PPARs are nuclear hormone receptors that function as transcription factors regulating the expression of genes involved in cellular differentiation, development, metabolism, and tumorigenesis .

Mode of Action

Compounds with similar structures have been identified as potential inhibitors of fatty acid amide hydrolase (faah) . FAAH is an integral membrane protein responsible for the hydrolysis and inactivation of bioactive fatty amides, including anandamide, a primary endogenous ligand for cannabinoid receptors .

Biochemical Pathways

As potential pparδ/β agonists , similar compounds may influence pathways related to lipid metabolism, glucose homeostasis, inflammation, and cell proliferation . As potential FAAH inhibitors , they may also affect endocannabinoid signaling pathways .

Result of Action

As potential pparδ/β agonists , similar compounds could potentially regulate gene expression to exert anti-inflammatory, neuroprotective, and metabolic effects . As potential FAAH inhibitors , they could potentially increase the levels of endocannabinoids, leading to analgesic, anti-inflammatory, and neuroprotective effects .